Cas no 70724-77-5 (2-Methyl-1-(piperidin-4-yl)propan-2-ol)

• Product Name: 2-Methyl-1-(piperidin-4-yl)propan-2-ol
• CAS No: 70724-77-5
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD20668686
• CID: 2112942
• PubChem ID: 18423428
• Update Time: 2025-11-02

2-Methyl-1-(piperidin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(piperidin-4-yl)propan-2-ol
• 2-methyl-1-piperidin-4-ylpropan-2-ol
• IVCYLVJSNXDJNW-UHFFFAOYSA-N
• 4-Piperidineethanol, ?,?-dimethyl-
• 2-methyl-1-(piperidin-4-yl)-2-propanol
• 4-Piperidineethanol, alpha,alpha-dimethyl-
• 4-(2-hydroxy-2-methyl-1-propyl)piperidine
• SCHEMBL1254581
• EN300-2995949
• SY273639
• 2-Methyl-1-(4-piperidyl)-2-propanol
• MFCD20668686
• 70724-77-5
• DTXSID10593630
• DA-25970
• 2-Methyl-1-(piperidin-4-yl)propan-2-ol

• MDL： MFCD20668686
• Inchi： 1S/C9H19NO/c1-9(2,11)7-8-3-5-10-6-4-8/h8,10-11H,3-7H2,1-2H3
• InChI Key： IVCYLVJSNXDJNW-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1CCNCC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 0.8

Additional information on 2-Methyl-1-(piperidin-4-yl)propan-2-ol

Recent Advances in the Study of 2-Methyl-1-(piperidin-4-yl)propan-2-ol (CAS: 70724-77-5): A Comprehensive Research Brief

2-Methyl-1-(piperidin-4-yl)propan-2-ol (CAS: 70724-77-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and receptor modulators. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 2-Methyl-1-(piperidin-4-yl)propan-2-ol is its role in the synthesis of sigma-1 receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for sigma-1 receptors, which are implicated in neuroprotection and the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized molecular docking and in vitro assays to validate the compound's binding efficacy, suggesting its potential as a scaffold for future drug development.

In addition to its pharmacological applications, recent research has also explored the compound's physicochemical properties. A 2022 paper in Chemical & Pharmaceutical Bulletin reported detailed spectroscopic and crystallographic analyses of 2-Methyl-1-(piperidin-4-yl)propan-2-ol, providing insights into its stability and solubility profiles. These findings are critical for optimizing its formulation in drug delivery systems, particularly for oral and parenteral administration.

Another area of interest is the compound's potential as a chiral building block in asymmetric synthesis. A 2023 study in Organic Letters highlighted its utility in the enantioselective synthesis of complex molecules, leveraging its piperidine core and hydroxyl functionality. The study reported a novel catalytic method for the stereocontrolled transformation of 2-Methyl-1-(piperidin-4-yl)propan-2-ol into optically active intermediates, which could streamline the production of chiral pharmaceuticals.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 2-Methyl-1-(piperidin-4-yl)propan-2-ol. Recent reviews in Drug Discovery Today have pointed to the need for more extensive toxicological studies and process optimization to address issues related to yield and purity. Collaborative efforts between academia and industry are underway to overcome these hurdles, with several patents filed in 2023 for improved synthetic routes and purification techniques.

In conclusion, 2-Methyl-1-(piperidin-4-yl)propan-2-ol (CAS: 70724-77-5) continues to be a compound of high relevance in chemical biology and pharmaceutical research. Its versatile applications in drug synthesis, receptor modulation, and asymmetric catalysis underscore its potential as a valuable tool in the development of next-generation therapeutics. Future research should focus on addressing the current limitations and exploring its full pharmacological potential in preclinical and clinical settings.